4-[2-(4-Bromophenoxy)ethoxy]-3-ethoxybenzaldehyde

• IUPAC Name: 4-[2-(4-bromophenoxy)ethoxy]-3-ethoxybenzaldehyde
• InChI: InChI=1S/C17H17BrO4/c1-2-20-17-11-13(12-19)3-8-16(17)22-10-9-21-15-6-4-14(18)5-7-15/h3-8,11-12H,2,9-10H2,1H3
• InChI Key: XVSSITMVLMCFDP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=O)OCCOC2=CC=C(C=C2)Br
• Molecular Formula: C17H17BrO4
• Molecular Weight: 365.2 g/mol

Description

“4-[2-(4-Bromophenoxy)ethoxy]-3-ethoxybenzaldehyde” is a chemical compound with the molecular formula C17H17BrO4. It has a molecular weight of 365.22. This compound is used in various research applications.

Molecular Structure Analysis

The molecular structure of “4-[2-(4-Bromophenoxy)ethoxy]-3-ethoxybenzaldehyde” consists of a benzaldehyde group substituted with ethoxy and bromophenoxyethoxy groups. The presence of these functional groups may influence the compound’s reactivity and physical properties.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 365.22. More specific physical and chemical properties (like melting point, boiling point, solubility, etc.) are not provided in the sources I found.

Scientific Research Applications

Bromophenols in Algae

• Bromophenols from Algae : Studies have identified bromophenols, compounds related to 4-[2-(4-Bromophenoxy)ethoxy]-3-ethoxybenzaldehyde, in red algae like Rhodomela larix and Polysiphonia urceolata. These compounds exhibit potent DPPH radical scavenging activity, indicating potential antioxidant properties (Suzuki, Kowata, & Kurosawa, 1980) (Li, Li, Ji, & Wang, 2008).

Molecular Interaction Studies

• Raman Spectroscopic Studies : Research has been conducted on the molecular interaction in binary mixtures containing compounds similar to 4-[2-(4-Bromophenoxy)ethoxy]-3-ethoxybenzaldehyde. These studies provide insights into vibrational relaxation and non-coincidence effects in such mixtures (Ramakrishnan, Sarua, Kuball, & Abdullah, 2009).

Phenolic Compounds and Pharmacology

• Anti-asthmatic Activity : Phenolic compounds, including those structurally similar to the subject compound, have been studied for their anti-inflammatory and analgesic activities. These findings are significant in the context of asthma and other respiratory conditions (Jang, Lee, & Kim, 2010).

Vibrational Dynamics in Benzaldehydes

• Vibrational Dynamics of Benzaldehydes : Insights into the dynamics of benzaldehydes, including 4-ethoxybenzaldehyde, a compound similar to 4-[2-(4-Bromophenoxy)ethoxy]-3-ethoxybenzaldehyde, have been obtained through INS spectroscopy and DFT calculations. This research is significant for understanding the molecular behavior of these compounds (Ribeiro-Claro et al., 2021).

Aldose Reductase Inhibitory Effects

• Inhibition of Aldose Reductase : Bromophenols from red algae have shown significant aldose reductase inhibitory activity. This enzyme plays a crucial role in the development of diabetic complications, indicating potential therapeutic applications (Wang, Okada, Shi, Wang, & Okuyama, 2005).

Synthesis and Characterization

• Synthesis and Characterization : The synthesis, crystal structures, and spectroscopic characterization of related compounds provide valuable information for the potential application of 4-[2-(4-Bromophenoxy)ethoxy]-3-ethoxybenzaldehyde in material science and chemistry (Hafeez et al., 2019).